Cas no 2172453-42-6 (1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172453-42-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6310168
• PubChem ID: 165779911
• Update Time: 2025-05-21

1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• 2172453-42-6
• 1-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594523

• Inchi： 1S/C11H17N3O2/c1-2-3-10-9(6-15)12-13-14(10)7-11(8-16)4-5-11/h6,16H,2-5,7-8H2,1H3
• InChI Key： PRHPXTMKKSHKFO-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(=C(C=O)N=N2)CCC)CC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Additional information on 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-42-6)

The compound 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-42-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropylmethyl group and a 1,2,3-triazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for triazole-based compounds has surged due to their versatility in medicinal chemistry. The presence of the hydroxymethyl and carbaldehyde functional groups in this compound further enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of small-molecule therapeutics and agrochemical agents. Its CAS No. 2172453-42-6 is frequently searched in academic and industrial databases, reflecting its growing importance.

One of the key advantages of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde is its stability under various conditions, which is critical for large-scale production and storage. The cyclopropyl ring contributes to its conformational rigidity, while the propyl side chain offers lipophilicity, a desirable property for membrane permeability in drug design. These attributes align with current trends in fragment-based drug discovery, where researchers seek structurally diverse scaffolds to optimize pharmacokinetic profiles.

From an environmental perspective, the compound's potential applications in green chemistry are also being explored. Its modular structure allows for derivatization with minimal waste generation, aligning with the principles of sustainable synthesis. This aspect is particularly relevant given the increasing focus on eco-friendly chemical processes in both academia and industry. Searches for biodegradable intermediates and low-toxicity reagents often highlight compounds like this as viable options.

In summary, 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-42-6) represents a cutting-edge example of modern organic chemistry's potential. Its multifaceted applications, from drug development to sustainable agriculture, underscore its value in scientific and industrial contexts. As research progresses, this compound is likely to play an even more prominent role in addressing some of the most pressing challenges in life sciences and material innovation.